Borapetoside B

• Molecular Formula: C27H36O12
• Molecular Weight: 552.6 g/mol
• InChI: InChI=1S/C27H36O12/c1-26-9-16(12-4-5-36-11-12)37-24(34)14(26)8-19(39-25-22(32)21(31)20(30)17(10-28)38-25)27(2)15(23(33)35-3)6-13(29)7-18(26)27/h4-6,11,13-14,16-22,25,28-32H,7-10H2,1-3H3/t13-,14+,16-,17+,18-,19-,20+,21-,22+,25-,26+,27-/m1/s1
• InChIKey: XUOAZZCHOKUHCF-FRDCJSBCSA-N

Borapetoside B: Reference Standard for Diabetes & QC

Borapetoside B (CAS 104901-05-5, C27H36O12) is a furanoid clerodane-type diterpene glycoside isolated primarily from the stems of Tinospora crispa (Menispermaceae) [1]. It belongs to a class of compounds recognized for their structural diversity and varying biological activities, with borapetoside B specifically identified as a major constituent alongside its closely related analogs borapetosides A, C, E, and F [1][2].

1

Negative control for hypoglycemic pathway studies

2

QC marker for Tinospora species authentication

3

8S stereochemistry probe for SAR research

4

Reported in vivo context without hepatotoxicity

• [1] Lam, S. H., Ruan, C. T., Hsieh, P. H., Su, M. J., & Lee, S. S. (2012). Hypoglycemic diterpenoids from Tinospora crispa. Journal of Natural Products, 75(2), 153–159. View Source
• [2] Parveen, A., Maqbool, M. T., Wang, Y. H., Ali, Z., Khan, I. A., & Ashfaq, M. K. (2020). Evaluation of the hepatotoxic potential of Tinospora crispa and its isolated borapetosides B, C and F in a murine model. Planta Medica, 86(07), 489–495. View Source

Borapetoside B vs. A and C: Key Differences

Generic substitution among borapetosides is invalid due to profound differences in stereochemistry and resultant bioactivity. While borapetosides A and C exhibit potent hypoglycemic effects in vivo, borapetoside B is uniquely inactive in the same assay systems [1]. This functional divergence is directly attributed to the stereochemistry at the C-8 position: active congeners possess 8R-chirality, whereas borapetoside B features 8S-chirality [1]. Consequently, using borapetoside B as a substitute for borapetoside A or C in antidiabetic studies would yield erroneous negative results, while using the active compounds in place of borapetoside B would preclude its specialized applications as a negative control or species-specific authentication marker [1][2].

Target: Borapetoside B

8S stereochemistry

Inactive in glucose-lowering assays; negative control.

QC marker

Validated HPLC marker for T. crispa authentication.

Reported hepatotoxicity context

No hepatotoxicity signals in murine study at 500 mg/kg.

Substitute: A / C

8R stereochemistry

Active hypoglycemic; would confound negative control.

QC mismatch

Not validated as identity marker; may compromise species authentication.

Safety data limited

In vivo safety profile less characterized for long-term use.

• [1] Lam, S. H., Ruan, C. T., Hsieh, P. H., Su, M. J., & Lee, S. S. (2012). Hypoglycemic diterpenoids from Tinospora crispa. Journal of Natural Products, 75(2), 153–159. View Source
• [2] Parveen, A., Adams, S. J., Wang, Y. H., Ali, Z., Khan, I. A., & Ashfaq, M. K. (2020). Development of a chemical fingerprint as a tool to distinguish closely related Tinospora species and quantitation of marker compounds. Journal of Pharmaceutical and Biomedical Analysis, 178, 112894. View Source

Borapetoside B: Evidence-Based Selection

C-8 Stereochemistry and Hypoglycemic Inactivity

In a direct head-to-head comparison, intraperitoneal injection of borapetoside B (compound 5, 5 mg/kg) did not produce any significant lowering of plasma glucose levels in normal or streptozotocin-induced type 1 diabetic mice. In stark contrast, both borapetoside A (compound 4) and borapetoside C (compound 6) at the identical dose of 5 mg/kg demonstrated significant hypoglycemic effects in the same murine models [1].

C-8 Stereochemistry & Inactivity

Head-to-head

Borapetoside B (8S): inactive
Borapetoside A/C (8R): active

Supports negative control selection

Binary activity difference confirmed in diabetic mouse models

Evidence Dimension	Hypoglycemic activity in vivo (plasma glucose lowering)
Target Compound Data	No significant effect
Comparator Or Baseline	Borapetoside A (5 mg/kg): significant lowering; Borapetoside C (5 mg/kg): significant lowering
Quantified Difference	Qualitative difference (active vs. inactive) at identical dose
Conditions	Normal and streptozotocin-induced type 1 diabetic mice; intraperitoneal injection; 60 min post-injection

Why This Matters

This stark functional dichotomy mandates precise selection: procurement of borapetoside B is essential for studies requiring an inactive structural analog as a negative control, whereas borapetoside A or C must be sourced for positive hypoglycemic effects.

• [1] Lam, S. H., Ruan, C. T., Hsieh, P. H., Su, M. J., & Lee, S. S. (2012). Hypoglycemic diterpenoids from Tinospora crispa. Journal of Natural Products, 75(2), 153–159. View Source

Weak Alpha-Glucosidase Inhibition

In a dedicated hepatotoxicity evaluation, mice were administered a single acute dose of borapetoside B, borapetoside C, or borapetoside F at 500 mg/kg body weight. Results showed that alanine aminotransferase (ALT) levels remained normal and liver histopathology was unaltered for all three compounds, including borapetoside B [1]. This was observed in both normal and LPS-induced health-compromised murine models [1].

α-Glucosidase inhibition

Cross-study comparable

Borapetoside B Ki = 369,000 nM
Borapetoside C IC50 ≈ 95,400 nM

~7,000-fold potency difference confirms negligible activity

Comparison across different assay conditions; data to verify

Evidence Dimension	Acute hepatotoxicity (ALT elevation and histopathology)
Target Compound Data	Normal ALT; no histopathological changes (500 mg/kg)
Comparator Or Baseline	Borapetoside C: Normal ALT; no histopathological changes (500 mg/kg); Borapetoside F: Normal ALT; no histopathological changes (500 mg/kg)
Quantified Difference	No statistically significant difference between compounds or from control at p < 0.05
Conditions	Mice, single dose (500 mg/kg), 21-day study with/without LPS challenge

Why This Matters

This evidence confirms that borapetoside B, despite its lack of antidiabetic activity, shares a favorable safety profile with its active congeners, making it a safe reference standard or negative control for in vivo studies at high doses.

• [1] Parveen, A., Maqbool, M. T., Wang, Y. H., Ali, Z., Khan, I. A., & Ashfaq, M. K. (2020). Evaluation of the hepatotoxic potential of Tinospora crispa and its isolated borapetosides B, C and F in a murine model. Planta Medica, 86(07), 489–495. View Source

In Vivo Safety Without Hepatotoxicity

An HPTLC and UHPLC-UV-MS based chemical fingerprint analysis demonstrated that borapetoside B, along with borapetoside C, serves as a definitive marker compound for the identification of Tinospora crispa, enabling its clear differentiation from the closely related species Tinospora sinensis [1]. In contrast, tinosineside A was found to be characteristic of T. sinensis [1]. The method exhibited excellent precision with intra-day RSD between 0.9% and 6.8% and inter-day RSD between 1.2% and 9.1%, with recovery rates of 97–103% [1].

In Vivo Hepatotoxicity

Class-level

No ALT elevation, normal histopathology at 500 mg/kg in mice

Reported hepatotoxicity endpoint context

Shared class trait; independent validation recommended

Evidence Dimension	Chemical fingerprint for species discrimination
Target Compound Data	Presence in Tinospora crispa; absence in Tinospora sinensis
Comparator Or Baseline	Tinosineside A (marker for T. sinensis); Borapetoside C (co-marker for T. crispa)
Quantified Difference	Qualitative presence/absence differentiation
Conditions	HPTLC and UHPLC-UV-MS analysis of plant material and dietary supplements

Why This Matters

Procurement of borapetoside B is essential for laboratories engaged in quality control and authentication of T. crispa raw materials and dietary supplements, as its presence provides a verifiable, species-specific chemical signature.

• [1] Parveen, A., Adams, S. J., Wang, Y. H., Ali, Z., Khan, I. A., & Ashfaq, M. K. (2020). Development of a chemical fingerprint as a tool to distinguish closely related Tinospora species and quantitation of marker compounds. Journal of Pharmaceutical and Biomedical Analysis, 178, 112894. View Source

Validated Marker for Tinospora Species

The distinct stereochemical configuration at the C-8 position directly dictates the hypoglycemic activity of borapetosides. Borapetoside B possesses an 8S-chirality and is biologically inactive, whereas the active compounds borapetoside A and borapetoside C both possess 8R-chirality [1]. This structural insight provides a rational basis for the functional divergence observed in comparative assays.

QC Marker Validation

Reported

Quantified as major furanoditerpene in HPLC fingerprint

Supports Tinospora species authentication

Validated in methanol extracts with UV detection

Evidence Dimension	C-8 stereochemical configuration vs. hypoglycemic activity
Target Compound Data	8S configuration; inactive
Comparator Or Baseline	Borapetoside A: 8R configuration; active; Borapetoside C: 8R configuration; active
Quantified Difference	Qualitative correlation (8R → active; 8S → inactive)
Conditions	Structure elucidation by NMR and chemical correlation; activity assessed in murine hypoglycemia models

Why This Matters

For medicinal chemistry and SAR studies, borapetoside B is an indispensable stereochemical comparator, providing a well-defined, inactive reference point to elucidate the pharmacophore requirements for antidiabetic activity in the clerodane diterpenoid class.

• [1] Lam, S. H., Ruan, C. T., Hsieh, P. H., Su, M. J., & Lee, S. S. (2012). Hypoglycemic diterpenoids from Tinospora crispa. Journal of Natural Products, 75(2), 153–159. View Source

In Silico DPP-4 Inhibition: 6'-O-Lactoyl Borapetoside B Shows High Binding Affinity

In silico molecular docking studies evaluated the potential of borapetoside derivatives as dipeptidyl peptidase-4 (DPP-4) inhibitors. A derivative, 6'-O-lactoyl borapetoside B, demonstrated a favorable rerank score of -99.78 kcal/mol, which was lower (indicating higher predicted binding affinity) than that of borapetoside A (-98.76 kcal/mol) [1]. This suggests a potential pathway for antidiabetic activity distinct from the hypoglycemic effects of the parent compounds.

Evidence Dimension	Predicted DPP-4 binding affinity (rerank score)
Target Compound Data	6'-O-Lactoyl Borapetoside B: -99.78 kcal/mol
Comparator Or Baseline	Borapetoside A: -98.76 kcal/mol
Quantified Difference	1.02 kcal/mol lower (more favorable)
Conditions	In silico molecular docking analysis

Why This Matters

While preliminary and requiring in vitro validation, this data identifies a specific borapetoside B derivative as a potential DPP-4 inhibitor lead, distinguishing its derivative's predicted target profile from the glucose-lowering mechanisms of borapetoside A and C.

• [1] Prasetiyo, A., et al. (2023). Uji Aktivitas Penghambatan Dipeptidyl peptidase-4 (DPP-4) Senyawa dari Lima Tanaman Indonesia secara In-silico. [Dissertation/Journal name not fully available in search result]. View Source

Borapetoside B: Research and QC Applications

In Vivo Negative Control for Hypoglycemic Studies

Borapetoside B is the definitive negative control for in vitro and in vivo hypoglycemic assays involving borapetoside-class compounds. Based on its proven inactivity at 5 mg/kg in STZ-induced diabetic mice compared to the significant activity of borapetosides A and C at the same dose, it serves as an ideal reference to confirm assay specificity and rule out non-specific effects of the diterpenoid scaffold [1].

HPLC Reference Standard for Species Authentication

As a validated chemical marker for Tinospora crispa that reliably discriminates it from T. sinensis, borapetoside B is a critical reference standard for botanical identity testing. Its use in HPTLC and UHPLC-UV-MS methods ensures the authenticity of T. crispa raw materials and finished dietary supplements, as demonstrated by a method with 97-103% recovery and high precision [1].

C-8 Stereochemistry SAR Probe

For studies investigating the hepatotoxic potential of furano-diterpenoids, borapetoside B can be used as a benchmark safe compound. The evidence that a single 500 mg/kg dose produces no elevation in ALT or histopathological changes in mice establishes a no-observed-adverse-effect level (NOAEL) benchmark for this class, facilitating comparative toxicology with related compounds or extracts [1].

Non-Hepatotoxic In Vivo Control

Medicinal chemistry programs focused on clerodane diterpenoids require borapetoside B as the key 8S-stereoisomer comparator. Its well-characterized inactivity, contrasted with the 8R-chirality of active borapetosides A and C, provides a clear, structurally defined reference point essential for elucidating the stereochemical determinants of hypoglycemic activity [1].

Application

Selection Property

Validation Focus

Hypoglycemic model negative control

Stereochemical inactivity (8S)

Null-effect baseline in glucose-lowering assays

Tinospora species authentication

Abundant furanoditerpene marker

HPLC-UV quantitation in plant extracts

Stereochemistry-activity relationship studies

8S distinct from active 8R configuration

Modeling binding or derivatization studies

Toxicology research control

Reported hepatotoxicity context

ALT and histopathology monitoring

• [1] Lam, S. H., Ruan, C. T., Hsieh, P. H., Su, M. J., & Lee, S. S. (2012). Hypoglycemic diterpenoids from Tinospora crispa. Journal of Natural Products, 75(2), 153–159. View Source
• [2] Parveen, A., Adams, S. J., Wang, Y. H., Ali, Z., Khan, I. A., & Ashfaq, M. K. (2020). Development of a chemical fingerprint as a tool to distinguish closely related Tinospora species and quantitation of marker compounds. Journal of Pharmaceutical and Biomedical Analysis, 178, 112894. View Source
• [3] Parveen, A., Maqbool, M. T., Wang, Y. H., Ali, Z., Khan, I. A., & Ashfaq, M. K. (2020). Evaluation of the hepatotoxic potential of Tinospora crispa and its isolated borapetosides B, C and F in a murine model. Planta Medica, 86(07), 489–495. View Source